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Compound of Interest

Compound Name: O-Arachidonoyl glycidol

Cat. No.: B10767170

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Arachidonoyl glycidol (OAG) is a synthetic analog of the endogenous cannabinoid 2-
arachidonoylglycerol (2-AG). In the field of neuroscience, OAG serves as a valuable research
tool due to its inhibitory activity against two key enzymes responsible for the degradation of
endocannabinoids: monoacylglycerol lipase (MAGL) and fatty acid amide hydrolase (FAAH).[1]
[2] By blocking these enzymes, OAG effectively elevates the levels of endogenous 2-AG and
anandamide (AEA), allowing for the potentiation and prolonged signaling of these
endocannabinoids at cannabinoid receptors (CB1 and CB2) and other targets. This unique
dual-inhibitory profile makes OAG a powerful pharmacological agent for investigating the
physiological and pathophysiological roles of the endocannabinoid system in the central
nervous system.

This document provides detailed application notes and experimental protocols for the use of O-
Arachidonoyl glycidol in neuroscience research, with a focus on its application in studying
enzyme kinetics, neuronal signaling, synaptic plasticity, and neuroinflammation.
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Table 1: In Vitro Inhibitory Activity of O-Arachidonoyl
Glycidol

Substrate

Target . TissuelCell . IC50 Value
Used in . Species Reference
Enzyme Fraction (uM)
Assay
Monoacylglyc Rat
) Yoy 2-Oleoyl
erol Lipase Cerebellum Rat 4.5 [1][2]
glycerol )
(MAGL) (Cytosalic)
Monoacylglyc Rat
) 2-Oleoyl
erol Lipase Cerebellum Rat 19 [11[2]
glycerol
(MAGL) (Membrane)
Fatty Acid
_ _ Rat
Amide Arachidonoyl
] Cerebellum Rat 12 [1][2]
Hydrolase ethanolamide
(Membrane)
(FAAH)

Table 2: Physicochemical Properties and Solubility of O-
Arachidonoyl Glycidol

Property Value Reference
Molecular Formula C23H3603 [1]
Molecular Weight 360.5 g/mol [1]
Formulation A solution in methyl acetate [11[2]

B DMF: 20 mg/ml; DMSO: 20
Solubility _ _ [1][2]
mg/ml; Ethanol: 50 mg/mi

Signaling Pathways and Experimental Workflows
Diagram 1: O-Arachidonoyl Glycidol Mechanism of
Action
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Caption: Mechanism of O-Arachidonoyl Glycidol (OAG) action.

Diagram 2: Experimental Workflow for In Vitro Neuronal
Culture Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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